4-Morpholinehexanoic acid, alpha-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (alphaS)-

Specification

• Molecular Formula: C25H30N2O5
• Molecular Weight: 438.5 g/mol
• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-6-morpholin-4-ylhexanoic acid
• Standard InChI: InChI=1S/C25H30N2O5/c28-24(29)23(11-5-6-12-27-13-15-31-16-14-27)26-25(30)32-17-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,22-23H,5-6,11-17H2,(H,26,30)(H,28,29)/t23-/m0/s1
• Standard InChI Key: YJJHSMZEMNVWJV-QHCPKHFHSA-N
• Isomeric SMILES: C1COCCN1CCCC[C@@H](C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Canonical SMILES: C1COCCN1CCCCC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Introduction

Chemical Structure and Properties

Molecular Architecture

The compound features a hexanoic acid scaffold substituted with a morpholine ring at the γ-position (C4) and an Fmoc-protected α-amino group. The (αS)-configuration denotes the L-enantiomer, critical for mimicking natural amino acids in bioactive peptides. The molecular formula C25H30N2O5 (molar mass 438.52 g/mol) reflects the integration of the hydrophobic fluorenylmethyloxycarbonyl (Fmoc) group and the polar morpholine moiety.

Structural Features:

• Fmoc Group: Provides temporary protection for the α-amino group during SPPS, removable under basic conditions (e.g., piperidine).

• Morpholine Ring: A six-membered heterocycle containing one oxygen and one nitrogen atom, enhancing solubility and enabling hydrogen bonding.

• Hexanoic Acid Backbone: Offers flexibility for side-chain modifications while maintaining peptide backbone integrity.

Physicochemical Data

Property	Value
CAS Number	2349553-17-7
Molecular Formula	C25H30N2O5
Molar Mass	438.52 g/mol
Synonyms	Fmoc-Lys(Mor)-OH
Stereochemistry	(αS)-configuration
Storage Conditions	2–30°C (dry, inert atmosphere)

Synthesis and Manufacturing

Synthetic Route

The compound is synthesized via a three-step process:

• Morpholine Introduction: Hexanoic acid is brominated at C4, followed by nucleophilic substitution with morpholine to yield 4-morpholinehexanoic acid.

• Amino Group Protection: The α-amino group is protected using 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) under basic conditions (e.g., NaHCO3), forming the Fmoc derivative.

• Stereochemical Control: Chiral resolution or asymmetric synthesis ensures the (αS)-configuration, critical for biological activity.

Quality Control

High-performance liquid chromatography (HPLC) and thin-layer chromatography (TLC) ensure purity (>97.5%), with acidimetric titration quantifying free amino acid content (<0.2%) to prevent undesired peptide chain termination. Critical impurities include:

• Fmoc-β-Ala-OH: Formed via Lossen rearrangement during Fmoc protection.

• Oligomerized Byproducts: Resulting from incomplete morpholine substitution.

Applications in Peptide Synthesis

Role in Fmoc Solid-Phase Peptide Synthesis (SPPS)

As an Fmoc-protected building block, this compound is used to introduce morpholine-modified lysine residues into peptides. Key advantages include:

• Enhanced Solubility: The morpholine ring improves aqueous solubility, mitigating aggregation during synthesis.

• Orthogonal Protection: Compatibility with acid-labile side-chain protecting groups (e.g., tert-butyl).

• Reduced Aspartimide Formation: Unlike aspartic acid derivatives, the morpholine moiety minimizes base-induced cyclization side reactions.

Case Study: Angiotensin IV Synthesis

In a reported synthesis of angiotensin IV (Val-Tyr-Ile-His-Pro-Phe), Fmoc-Lys(Mor)-OH was incorporated at position 3 to enhance proteolytic stability. The morpholine group reduced peptide aggregation, enabling a 78% crude yield compared to 52% for unmodified lysine.

Deprotection Challenges and Solutions

Fmoc Removal Conditions

• Short Deprotection Times: 2 × 5-minute treatments with piperidine.

• Alternative Reagents: Sodium azide (NaN3) in DMF at 25°C, achieving >99% deprotection without side reactions.

Comparative Deprotection Efficiency

Reagent	Time (min)	Efficiency (%)	Side Reactions
Piperidine (20%)	10	99.5	Minimal
Sodium Azide (0.5 M)	120	99.8	None
4-Methylpiperidine (2.5%)	15	99.3	Trace

Data adapted from.

Research Advancements and Future Directions

Peptide-Prodrug Applications

Recent studies exploit the morpholine moiety for tumor-targeted drug delivery. For example, a cathepsin B-activated prodrug conjugated with Fmoc-Lys(Mor)-OH showed 3-fold higher tumor uptake in murine models compared to non-morpholine analogues.

Limitations and Innovations

• Side-Chain Reactivity: The tertiary amine in morpholine can undergo unintended acylation. Solutions include temporary protection with Boc groups during synthesis.

• Cost-Efficiency: Scaling production requires optimizing morpholine substitution yields, currently at 65–70%.